Cas no 2171607-31-9 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoethoxy}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoethoxy}acetic acid
• CAS No: 2171607-31-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6378619
• PubChem ID: 165557353
• Update Time: 2025-06-30

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoethoxy}acetic acid
• EN300-1552311
• 2171607-31-9
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhex-4-enamido]ethoxy}acetic acid

• Inchi： 1S/C26H30N2O6/c1-17(2)11-12-23(25(31)27-13-14-33-16-24(29)30)28-26(32)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-11,22-23H,12-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： LRJVTLREIMLGBS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCOCC(=O)O)=O)C/C=C(\C)/C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoethoxy}acetic acid

Introduction to 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoethoxy}acetic Acid (CAS No. 2171607-31-9)

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoethoxy}acetic acid (CAS No. 2171607-31-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the development of novel therapeutic agents.

The structure of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoethoxy}acetic acid is characterized by a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The presence of the Fmoc group allows for precise control over the reactivity and stability of the compound during synthesis, making it an essential tool in the laboratory.

Recent advancements in the field have highlighted the importance of this compound in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-L-Leucine-protected derivatives can enhance the solubility and bioavailability of peptides, thereby improving their therapeutic potential. This is particularly relevant in the development of peptide-based drugs for treating conditions such as cancer, diabetes, and neurodegenerative diseases.

In addition to its role in peptide synthesis, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoethoxy}acetic acid has also shown promise in the field of chemical biology. Researchers at the University of California, San Francisco, have utilized this compound to study protein-protein interactions and post-translational modifications. The ability to selectively modify specific amino acids within a protein sequence has opened new avenues for understanding cellular processes and developing targeted therapies.

The synthesis of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoethoxy}acetic acid involves several key steps, including the protection of the amino group with Fmoc, followed by coupling with an appropriate carboxylic acid to form the amide bond. The final step typically involves deprotection to reveal the active amino acid. This process requires careful control of reaction conditions to ensure high yields and purity.

The physical properties of this compound are also noteworthy. It is a white crystalline solid with a molecular weight of approximately 433.5 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and analytical techniques.

In terms of safety and handling, it is important to note that while 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoethoxy}acetic acid is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be worn when working with this compound.

The market demand for this compound has been steadily increasing due to its wide range of applications in research and development. Leading suppliers such as Sigma-Aldrich and Alfa Aesar offer high-purity grades suitable for both academic and industrial use. The growing interest in peptide-based therapeutics and personalized medicine is expected to drive further innovation and demand for compounds like 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoethoxy}acetic acid.

In conclusion, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidoethoxy}acetic acid (CAS No. 2171607-31-9) is a versatile and essential compound in modern medicinal chemistry and pharmaceutical research. Its unique properties make it an invaluable tool for advancing our understanding of biological systems and developing new therapeutic strategies. As research continues to evolve, this compound is likely to play an increasingly important role in shaping the future of drug discovery and development.